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Compound of Interest

Compound Name: Trimethylstannyldimethylvinylsilan

Cat. No.: B1637970 Get Quote

Disclaimer: Specific safety and toxicological data for Trimethylstannyldimethylvinylsilane is

not readily available in public literature. This guide is compiled based on the known hazards of

its constituent chemical classes: organotin compounds (specifically trimethyltin derivatives) and

vinylsilanes. The information provided should be treated as a general guideline, and a thorough

risk assessment should be conducted before handling this compound.

Introduction
Trimethylstannyldimethylvinylsilane is an organometallic compound containing both a highly

toxic organotin moiety and a reactive vinylsilane group. While specific applications are not

widely documented, its structure suggests potential use in organic synthesis and materials

science. The presence of the trimethylstannyl group necessitates extreme caution due to the

high toxicity associated with short-chain alkyltin compounds.[1][2][3] This guide provides a

comprehensive overview of the potential hazards, safe handling procedures, and emergency

protocols based on analogous compounds.

Hazard Identification and Classification
Based on the known hazards of its components, Trimethylstannyldimethylvinylsilane should

be considered highly toxic and reactive.

Primary Hazards:
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High Acute Toxicity: Trimethyltin compounds are among the most toxic organotin compounds

and are readily absorbed through the skin and gastrointestinal tract.[1][2] They are potent

neurotoxins, and exposure can lead to severe and potentially fatal health effects.[3][4]

Flammability: Vinylsilanes can be flammable.[5] The overall flammability of

Trimethylstannyldimethylvinylsilane should be assumed until tested.

Skin and Eye Irritation/Corrosion: Organotin compounds can be severely irritating to the skin

and eyes, potentially causing chemical burns.[6] Some vinylsilanes may cause allergic skin

reactions.[7]

Respiratory Tract Irritation: Inhalation of vapors or aerosols can cause severe irritation to the

respiratory tract.[8]

A logical overview of the potential hazards is presented in the diagram below.
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Caption: Logical relationship of potential hazards associated with

Trimethylstannyldimethylvinylsilane.

Quantitative Data (Estimates based on Analogous
Compounds)
Specific quantitative data for Trimethylstannyldimethylvinylsilane is unavailable. The

following table provides estimated values based on similar organotin and vinylsilane

compounds. These are for guidance only and should not be considered as verified data.

Property Estimated Value
Source/Analogue
Compound

Physical Properties

Molecular Formula C7H18SnSi -

Molecular Weight 251.99 g/mol -

Appearance Colorless liquid (presumed)
General observation for similar

organometallics

Boiling Point
148 °C (for Trimethyltin

chloride)[9]
Trimethyltin chloride[9]

Density
~0.99 g/mL (for Trimethyltin

chloride)[10]
Trimethyltin chloride[10]

Solubility
Soluble in organic solvents,

reacts with water[10]

General for organotin halides

and chlorosilanes[10]

Toxicological Data

LD50 (Oral, Rat)
12.6 mg/kg (for Trimethyltin

chloride)[9]
Trimethyltin chloride[9]

Exposure Limits (TWA)
0.1 mg/m³ (as Tin, organic

compounds)[6]

Safe Work Australia exposure

standard for organic tin[6]

Experimental Protocols
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Note: No specific experimental protocols for the synthesis or reactions of

Trimethylstannyldimethylvinylsilane were found. The following is a generalized protocol for

the synthesis of a trimethylstannyl silane, which may be adaptable. This is a representative

procedure and has not been validated for the target compound.

Synthesis of a Trimethylstannyl Silane (General Procedure)

This procedure is based on the reaction of a Grignard reagent with a chlorosilane, a common

method for forming Si-C bonds.

Materials:

Magnesium turnings

Vinyl bromide

Anhydrous diethyl ether or THF

Dimethylchlorosilane

Trimethyltin chloride[9][11]

Iodine (for Grignard initiation)

Procedure:

Grignard Reagent Formation:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine.

Add a solution of vinyl bromide in anhydrous diethyl ether dropwise from the dropping

funnel. The reaction should initiate, as indicated by a color change and gentle refluxing.

Once the addition is complete, reflux the mixture for 1-2 hours to ensure complete

formation of the vinylmagnesium bromide.
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Reaction with Dimethylchlorosilane:

Cool the Grignard reagent to 0 °C in an ice bath.

Add a solution of dimethylchlorosilane in anhydrous diethyl ether dropwise.

After the addition is complete, allow the mixture to warm to room temperature and stir for

several hours.

Stannylation:

Cool the reaction mixture to -78 °C (dry ice/acetone bath).

Slowly add a solution of trimethyltin chloride in anhydrous diethyl ether.

Maintain the low temperature for 2-3 hours, then allow the mixture to slowly warm to room

temperature overnight.

Workup and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by fractional distillation under reduced pressure.

A general workflow for handling highly toxic organometallic compounds is depicted below.
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Caption: General experimental workflow for handling highly toxic organometallic compounds.

Safe Handling and Storage
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Engineering Controls:

All work with Trimethylstannyldimethylvinylsilane must be conducted in a certified

chemical fume hood with a high face velocity.

A safety shower and eyewash station must be readily accessible.

Personal Protective Equipment (PPE):

Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene). Double-

gloving is recommended.

Eye Protection: Chemical splash goggles and a face shield are mandatory.

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: If there is a risk of inhalation, a full-face respirator with appropriate

cartridges for organic vapors and particulates should be used.

Handling Procedures:

Use inert atmosphere techniques (e.g., Schlenk line or glovebox) to handle the compound,

as it is likely sensitive to air and moisture.[10]

Avoid all contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Use only non-sparking tools.

Keep away from heat, sparks, and open flames.

Storage:

Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon).

Store away from incompatible materials such as oxidizing agents, acids, and water.
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The storage area should be clearly marked with "HIGHLY TOXIC" warning signs.

Emergency Procedures
Spills:

Evacuate the area immediately.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite or sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Decontaminate the spill area with a 10% bleach solution, followed by a water rinse.[12]

First Aid:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing.[8] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
All waste containing Trimethylstannyldimethylvinylsilane must be treated as highly toxic

hazardous waste.

Collect all waste in clearly labeled, sealed containers.
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Glassware that has come into contact with the compound should be decontaminated by

rinsing with a 10% bleach solution before standard cleaning.[12]

Dispose of all waste in accordance with local, state, and federal regulations.

This technical guide provides a framework for the safe handling of

Trimethylstannyldimethylvinylsilane based on the available information for analogous

compounds. It is imperative that all users supplement this information with a thorough,

compound-specific risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1637970#safety-and-handling-of-
trimethylstannyldimethylvinylsilan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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